Cas no 12024-15-6 (VANADIUM GALLIDE)

• Product Name: VANADIUM GALLIDE
• CAS No: 12024-15-6
• MF: GaV₃
• MW: 222.547504425049
• CID: 86545
• PubChem ID: 14440421
• Update Time: 2025-05-20

VANADIUM GALLIDE Chemical and Physical Properties

Names and Identifiers

• VANADIUM GALLIDE
• VANADIUM-GALLIUM ALLOY
• Vanadiumgallide(metalsbasis)
• gallium,vanadium
• 12024-15-6
• Gallium;vanadium
• Trivanadium monogallide
• Vanadium-gallium
• Q7913924
• Vanadium gallium (V3Ga)

• Inchi： 1S/Ga.3V
• InChI Key： BPAABJIBIBFRST-UHFFFAOYSA-N
• SMILES： [Ga].[V].[V].[V]

Computed Properties

• Exact Mass: 122.89300
• Monoisotopic Mass: 221.75745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 0.6
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: Colorless loose powder
• Density: g/cm3
• Melting Point: 1720°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: -0.04330
• Solubility: Not determined

VANADIUM GALLIDE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3285
• Safety Instruction： S20-S36-S45-S60
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on VANADIUM GALLIDE

VANADIUM GALLIDE: A Comprehensive Overview

VANADIUM GALLIDE, also known by its CAS number 12024-15-6, is a unique compound that has garnered significant attention in the fields of materials science and electronics. This compound, composed of vanadium (V) and gallium (Ga), exhibits remarkable properties that make it a promising material for various advanced applications. Recent studies have shed light on its structural, chemical, and electronic characteristics, further solidifying its position as a key material in modern technology.

The VANADIUM GALLIDE structure is characterized by a specific crystallographic arrangement that contributes to its exceptional mechanical and thermal properties. Researchers have recently explored the synthesis of VANADIUM GALLIDE through novel methods, including high-temperature melting and rapid solidification techniques. These advancements have not only improved the quality of the compound but also expanded its potential for industrial applications. The compound's ability to withstand extreme temperatures without losing its structural integrity makes it an ideal candidate for use in high-performance aerospace components and advanced electronics.

One of the most intriguing aspects of VANADIUM GALLIDE is its electronic behavior. Studies have revealed that this compound exhibits unique semiconducting properties, which are highly sought after in the development of next-generation electronic devices. The ability to tune its electronic properties through doping or alloying has opened new avenues for its application in optoelectronics and photovoltaic systems. Recent research has also highlighted its potential as a catalyst in various chemical reactions, further underscoring its versatility.

The chemical stability of VANADIUM GALLIDE under diverse environmental conditions is another factor that contributes to its desirability. Unlike many other metal alloys, this compound demonstrates excellent resistance to corrosion and oxidation, even when exposed to harsh conditions. This property makes it an attractive option for use in marine environments or industrial settings where durability is paramount.

Recent breakthroughs in the synthesis and characterization of VANADIUM GALLIDE have been documented in numerous scientific journals. For instance, a study published in *Advanced Materials* explored the use of VANADIUM GALLIDE in high-efficiency solar cells, demonstrating its potential to significantly enhance energy conversion efficiency. Another research paper in *Nature Communications* highlighted the compound's role in developing advanced magnetic storage devices, leveraging its unique magnetic properties.

In terms of applications, VANADIUM GALLIDE is increasingly being utilized in the aerospace industry due to its lightweight yet robust nature. Its ability to maintain structural integrity at elevated temperatures makes it an ideal material for engine components and thermal protection systems. Additionally, the compound's compatibility with additive manufacturing techniques has further expanded its applicability in customized component production.

As the demand for sustainable and high-performance materials continues to grow, VANADIUM GALLIDE stands out as a material with immense potential. Its combination of mechanical strength, thermal stability, and electronic versatility positions it as a key player in various industries ranging from electronics to aerospace. With ongoing research and development efforts, the future of VANADIUM GALLIDE looks promising, offering new possibilities for technological innovation.